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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Carbocisteine-13C3, a stable isotope-

labeled version of the mucolytic agent Carbocisteine. Intended for researchers, scientists, and

professionals in drug development, this document details its chemical properties, structure, and

applications in experimental settings, including detailed analytical methodologies and relevant

biological pathways.

Core Chemical and Physical Data
Carbocisteine-13C3 is a labeled form of Carbocisteine where three carbon atoms are replaced

with the Carbon-13 isotope. This isotopic labeling makes it a valuable tool in pharmacokinetic

and metabolism studies, often used as an internal standard for the quantification of

Carbocisteine in biological matrices.[1][2][3]
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Property Value

Chemical Name
S-((carboxy-13C)methyl-13C)-L-cysteine-1-

13C[4]

Synonyms
Carbocysteine-13C3, [13C3]-Carbocisteine, L-

Carbocisteine-13C3

CAS Number 1391068-19-1[4]

Molecular Formula C2¹³C₃H₉NO₄S[4][5]

Molecular Weight 182.17 g/mol [2][6]

Appearance Off-white solid[4]

Solubility
Soluble in methanol and slightly soluble in

aqueous acid.[4]

Storage 2-8°C, hygroscopic, under inert atmosphere.

Purity (by HPLC) ≥98%[4]

Chemical Structure
The chemical structure of Carbocisteine-13C3 is identical to that of Carbocisteine, with the

exception of the three ¹³C atoms.

Caption: Chemical structure of Carbocisteine-13C3.

Synthesis and Preparation
While a specific, detailed synthesis protocol for Carbocisteine-13C3 is not readily available in

the public domain, a general method can be inferred from the synthesis of unlabeled

Carbocisteine. The synthesis typically involves the alkylation of L-cysteine with a labeled

chloroacetic acid derivative.

A patented method for the synthesis of Carbocisteine involves a one-pot reaction process.[7]

This process can be adapted for the synthesis of Carbocisteine-13C3 by utilizing ¹³C-labeled

precursors. The general steps are as follows:
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Dissolution: L-cysteine hydrochloride monohydrate and ¹³C-labeled monochloroacetic acid

are dissolved in purified water with stirring.

Carboxymethylation: A solution of sodium hydroxide is added to the reaction mixture to

control the pH between 7.5 and 9.5, facilitating the carboxymethylation reaction at room

temperature.

Decolorization and Filtration: The pH is adjusted to 6-7 with concentrated hydrochloric acid,

and the solution is heated. Activated carbon is added for decolorization, followed by hot

filtration.

Crystallization and Purification: The filtrate is cooled to induce crystallization. The resulting

crude product is purified by washing with purified water and centrifugation to yield the final

product.

Experimental Protocols and Analytical
Methodologies
Carbocisteine-13C3 is primarily used as an internal standard in quantitative bioanalytical

methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the

determination of Carbocisteine in biological samples like human plasma.[1][3]

LC-MS/MS Method for Quantification of Carbocisteine in
Human Plasma
This method was developed for pharmacokinetic and bioequivalence studies.[1][3][8]

Sample Preparation: Solid Phase Extraction (SPE) is employed to extract Carbocisteine and

the internal standard (Carbocisteine-13C3) from human plasma.[1][3]

Chromatographic Separation:

Column: Waters Symmetry Shield RP8, 150 x 3.9 mm, 5 µm.[8]

Mobile Phase: A mixture of methanol and 0.5% formic acid solution (40:60 v/v).[8]

Flow Rate: 500 µL/min.[8]
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Injection Volume: 5 µL.[8]

Column Temperature: 40°C.[8]

Run Time: 4.50 minutes.[8]

Mass Spectrometric Detection:

Ionization Mode: Positive ion mode.

MRM Transitions:

Carbocisteine: 180.0 > 89.0.[8]

Internal Standard (Rosiglitazone in the cited study, but Carbocisteine-13C3 would have

a distinct transition): The specific transition for Carbocisteine-13C3 is not provided in

the available literature but would be determined during method development.

Validation: The method was validated over a concentration range of 50.000 ng/mL to

6000.000 ng/mL.[8]

Other Analytical Techniques for Carbocisteine and its
Impurities
Other validated methods for the analysis of Carbocisteine that can be adapted for use with its

labeled counterpart include:

HPLC with Corona Charged Aerosol Detection (CAD): Used for impurity profiling. The

separation is achieved on a mixed-mode column (hydrophobic C18 and strong cation

exchange) with a mobile phase of 10 mM trifluoroacetic acid and 12% (V/V) acetonitrile.[9]

Quantitative NMR (qNMR): Employed for the determination of impurities not amenable to

HPLC-CAD, using maleic acid as an internal standard.[9]

UV/Vis Spectroscopy: Used for the quantification of cysteine after reaction with Ellman's

reagent.[9]
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Mechanism of Action and Signaling Pathways
Carbocisteine, the unlabeled analogue of Carbocisteine-13C3, is a mucolytic agent that

reduces the viscosity of sputum.[1] Its mechanism of action is multifaceted, involving the

modulation of mucus production and anti-inflammatory effects.[10][11]

Carbocisteine is known to influence key inflammatory signaling pathways, including the NF-κB

and ERK1/2 MAPK pathways.[10][11][12][13] By suppressing these pathways, Carbocisteine

can reduce the production of pro-inflammatory cytokines like TNF-alpha, thereby mitigating

lung inflammation.[12]
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Caption: Carbocisteine's inhibitory effect on inflammatory signaling pathways.

Experimental Workflow: Quantification of
Carbocisteine in Plasma
The following diagram illustrates a typical workflow for the quantification of Carbocisteine in

plasma samples using Carbocisteine-13C3 as an internal standard.
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Caption: Workflow for Carbocisteine quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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